
What is the chemical structure of Denbinobin?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B3416446 Get Quote

Denbinobin: A Comprehensive Technical Guide
An In-depth Analysis of the Chemical Structure,
Biological Activity, and Therapeutic Potential of a
Promising Natural Phenanthraquinone
For Researchers, Scientists, and Drug Development Professionals

Abstract
Denbinobin, a phenanthraquinone first isolated from the noble orchid Dendrobium nobile, has

emerged as a compound of significant interest in the fields of pharmacology and medicinal

chemistry.[1][2] Its unique chemical architecture and potent biological activities, including anti-

tumor, anti-inflammatory, and anti-viral effects, have prompted extensive research into its

therapeutic potential. This technical guide provides a comprehensive overview of the chemical

structure of Denbinobin, summarizes key quantitative data from biological studies, details

experimental protocols for its synthesis and analysis of its activity, and visualizes its known

mechanisms of action through signaling pathway diagrams.

Chemical Structure and Properties
Denbinobin is chemically classified as a phenanthraquinone.[2][3] Its structure is characterized

by a phenanthrene core with two ketone groups at positions 1 and 4, a hydroxyl group at

position 5, and two methoxy groups at positions 3 and 7.
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Table 1: Chemical and Physical Properties of Denbinobin

Property Value Reference

IUPAC Name

5-hydroxy-3,7-

dimethoxyphenanthrene-1,4-

dione

[2]

Chemical Formula C₁₆H₁₂O₅ [2]

Molecular Weight 284.26 g/mol [2]

CAS Number 82526-36-1

Appearance
Not specified in provided

results

Solubility
Not specified in provided

results

SMILES
COC1=CC(=C2C(=C1)C=CC3

=C2C(=O)C(=CC3=O)OC)O
[2]

InChI

InChI=1S/C16H12O5/c1-20-9-

5-8-3-4-10-11(17)7-13(21-

2)16(19)15(10)14(8)12(18)6-

9/h3-7,18H,1-2H3

[2]

InChIKey
KYOONHCJRPIMJE-

UHFFFAOYSA-N
[2]

Biological Activity and Quantitative Data
Denbinobin exhibits a range of biological activities, with its anti-cancer properties being the

most extensively studied. It has demonstrated cytotoxicity against various cancer cell lines,

inhibition of tumor growth and angiogenesis, and suppression of cancer cell invasion and

migration. Furthermore, it has shown potential as an anti-HIV agent.

Table 2: Summary of In Vitro Cytotoxicity of Denbinobin
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Cell Line Cancer Type IC₅₀ (µM) Reference

SNU-484
Human Gastric

Cancer
7.9 [4]

PC3
Human Prostate

Cancer
7.5 [5]

SK-Hep-1
Human Hepatocellular

Carcinoma
16.4 [4]

HeLa
Human Cervical

Cancer
22.3 [4]

A549
Human Lung

Adenocarcinoma

GI₅₀ = 1.3 x 10⁻⁸ M

(IGF-1-induced

proliferation)

[3]

Table 3: Anti-HIV-1 Activity of Denbinobin

Assay IC₅₀ (µM) Reference

PMA-induced LTR

transcriptional activity
1.5 [4][6]

TCR/CD28 binding-induced

LTR transcriptional activity
2.5 [4][6]

TNFα-induced LTR

transcriptional activity
< 1 [4][6]

Signaling Pathways and Mechanisms of Action
Denbinobin exerts its biological effects by modulating several key signaling pathways involved

in cell growth, survival, and inflammation.

Inhibition of IGF-1R Signaling Pathway
Denbinobin has been shown to be a potent inhibitor of the Insulin-like Growth Factor-1

Receptor (IGF-1R) signaling pathway, which is crucial for tumor angiogenesis and growth.[3] It
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directly inhibits the activation of IGF-1R and its downstream effectors, including Akt, mTOR,

and ERK.
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Caption: Denbinobin inhibits the IGF-1R signaling pathway.

Modulation of the NF-κB Signaling Pathway
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Denbinobin has been reported to inhibit the NF-κB signaling pathway, which plays a critical

role in inflammation and the replication of HIV-1.[4] It prevents the phosphorylation and

subsequent degradation of IκBα, thereby blocking the nuclear translocation and DNA binding of

the p65 subunit of NF-κB.
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Caption: Denbinobin inhibits the NF-κB signaling pathway.
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Induction of Apoptosis
Denbinobin induces apoptosis in cancer cells through the intrinsic pathway.[1] It modulates the

expression of Bcl-2 family proteins, leading to a decrease in the anti-apoptotic protein Bcl-2

and an increase in the pro-apoptotic protein Bax.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b3416446?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22089965/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Intracellular

Denbinobin

Bcl-2 Bax

Mitochondrion

Cytochrome c

Caspase-9

Caspase-3

Apoptosis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Synthesis Steps Final Product2-Bromoisovanillin

Wittig Reaction
3,5-Dimethoxybenzyl bromide

Intramolecular Free
Radical Cyclization

cis-Stilbene intermediate Fremy's Salt
Oxidation

Phenanthrene intermediate
Denbinobin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3416446?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

